Cas no 128352-82-9 ([1]Benzothieno[2,3-d]pyrimidine-2(3H)-thione,5,6,7,8-tetrahydro-4-phenyl-3-(phenylmethyl)-)

[1]Benzothieno[2,3-d]pyrimidine-2(3H)-thione,5,6,7,8-tetrahydro-4-phenyl-3-(phenylmethyl)- structure
128352-82-9 structure
Product name:[1]Benzothieno[2,3-d]pyrimidine-2(3H)-thione,5,6,7,8-tetrahydro-4-phenyl-3-(phenylmethyl)-
CAS No:128352-82-9
MF:C23H20N2S2
MW:388.5483
CID:222037
PubChem ID:3080438

[1]Benzothieno[2,3-d]pyrimidine-2(3H)-thione,5,6,7,8-tetrahydro-4-phenyl-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • [1]Benzothieno[2,3-d]pyrimidine-2(3H)-thione,5,6,7,8-tetrahydro-4-phenyl-3-(phenylmethyl)-
    • 3-benzyl-4-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine-2-thione
    • BRN 3568643
    • (1)Benzothieno(2,3-d)pyrimidine-2(3H)-thione, 5,6,7,8-tetrahydro-4-phenyl-3-(phenylmethyl)-
    • DTXSID10155858
    • 128352-82-9
    • 4-Phenyl-3-(phenylmethyl)-5,6,7,8-tetrahydro-(1)benzothieno(2,3-d)pyrimidine-2(3H)-thione
    • Inchi: InChI=1S/C23H20N2S2/c26-23-24-22-20(18-13-7-8-14-19(18)27-22)21(17-11-5-2-6-12-17)25(23)15-16-9-3-1-4-10-16/h1-6,9-12H,7-8,13-15H2
    • InChI Key: KFIHUINFCZAGSG-UHFFFAOYSA-N
    • SMILES: C1=CC=C(CN2C(=S)N=C3SC4CCCCC=4C3=C2C2=CC=CC=C2)C=C1

Computed Properties

  • Exact Mass: 388.107
  • Monoisotopic Mass: 388.10679099g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 706
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 73Ų

Experimental Properties

  • PSA: 15.6

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